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Compound of Interest

Compound Name: HMMNI (Standard)

Cat. No.: B194112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

HMMNI (Standard). HMMNI is the abbreviation for Hydroxy Dimetridazole, a primary

metabolite of the antiprotozoal drug Dimetridazole.[1][2][3] The standard form indicates a

reference-grade sample of the compound, ensuring high purity for experimental use.

Understanding the solubility of HMMNI is crucial for a variety of research and development

applications, including analytical method development, formulation studies, and in vitro

experiments.

Chemical Identity
Common Name: HMMNI, Hydroxy Dimetridazole[1][2][3]

Systematic Name: 2-Hydroxymethyl-1-methyl-5-nitro-1H-imidazole[2]

CAS Number: 936-05-0[1][2]

Molecular Formula: C₅H₇N₃O₃[2]

Molecular Weight: 157.13 g/mol [4]

Quantitative Solubility Data
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The solubility of HMMNI has been determined in several common laboratory solvents. The data

presented below is compiled from available technical datasheets for the standard compound.

Solvent
Chemical
Formula

Solubility
(mg/mL)

Molar
Solubility
(approx. M)

Solvent Type

Dimethylformami

de (DMF)
C₃H₇NO 30 0.191 Polar Aprotic

Dimethyl

sulfoxide

(DMSO)

C₂H₆OS 30 0.191 Polar Aprotic

Ethanol C₂H₅OH 3 0.019 Polar Protic

Phosphate-

Buffered Saline

(PBS, pH 7.2)

N/A 1 0.006 Aqueous Buffer

Table 1: Solubility of HMMNI (Standard) in Various Solvents. Data sourced from Cayman

Chemical.[2]

Experimental Protocols
While specific, detailed experimental protocols for the solubility determination of HMMNI are

not publicly available, a general methodology for assessing compound solubility in a research

setting is provided below. This protocol is based on standard laboratory practices for generating

reliable solubility data.

General Protocol for Solubility Determination by the
Shake-Flask Method
This method is considered the "gold standard" for solubility measurements.

1. Materials and Equipment:

HMMNI (Standard)
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Selected solvents (e.g., DMF, DMSO, Ethanol, PBS pH 7.2)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

HPLC or UV-Vis spectrophotometer for quantification

Calibrated pipettes and syringes

Syringe filters (e.g., 0.22 µm)

2. Procedure:

An excess amount of HMMNI is added to a vial containing a known volume of the solvent to

be tested. This ensures that a saturated solution is achieved.

The vials are tightly sealed and placed in a shaker with a constant temperature (e.g., 25°C)

to facilitate the dissolution process.

The mixture is agitated for a predetermined period (typically 24-48 hours) to ensure that

equilibrium between the dissolved and undissolved compound is reached.

After the incubation period, the samples are removed from the shaker and allowed to stand

to let the undissolved solid settle.

The samples are then centrifuged at a high speed to pellet the remaining solid material.

A small aliquot of the supernatant is carefully removed, ensuring no solid particles are

disturbed.

The collected supernatant is filtered through a syringe filter to remove any remaining

microscopic particles.
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The clear, filtered solution is then diluted with an appropriate solvent and analyzed using a

calibrated analytical method, such as HPLC or UV-Vis spectrophotometry, to determine the

concentration of HMMNI.

The determined concentration represents the equilibrium solubility of HMMNI in that specific

solvent at the tested temperature.

Visualizations
Metabolic Pathway of Dimetridazole to HMMNI
The following diagram illustrates the metabolic conversion of Dimetridazole into its hydroxy

metabolite, HMMNI. This is a key relationship for researchers studying the pharmacokinetics

and toxicology of Dimetridazole.
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Metabolic conversion of Dimetridazole to HMMNI.

Experimental Workflow for Solubility Determination
This diagram outlines the logical steps of the shake-flask method for determining the solubility

of a compound like HMMNI.
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Shake-flask method for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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